4-Methoxybut-2-enoic acid methyl ester
Overview
Description
4-Methoxybut-2-enoic acid methyl ester, also known as methyl (E)-4-methoxybut-2-enoate, is a chemical compound with the molecular formula C6H10O3 and a molecular weight of 130.14 . It has a CAS Registry Number of 13168-99-5 .
Molecular Structure Analysis
The molecular structure of 4-Methoxybut-2-enoic acid methyl ester can be represented by the SMILES notation COC/C=C/C(=O)OC . This indicates that the molecule contains a methoxy group (OCH3), a carbon-carbon double bond (C=C), and a carboxylic ester group (C(=O)OC).Physical And Chemical Properties Analysis
4-Methoxybut-2-enoic acid methyl ester has a solubility of 4.394e+004 mg/L in 25 ºC water . It has a density of 1.0±0.1 g/cm3 , a melting point of -39.44 ºC , a boiling point of 156.00 ºC , and a flash point of 59.1±17.2 ºC .Scientific Research Applications
Catalytic Protodeboronation of Pinacol Boronic Esters
“4-Methoxybut-2-enoic acid methyl ester” can be used in the catalytic protodeboronation of pinacol boronic esters. This process is a formal anti-Markovnikov hydromethylation of alkenes. The protodeboronation was further used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B .
Olefin Metathesis of Fatty Acids and Vegetable Oils
This compound can also be used in the olefin metathesis of fatty acids and vegetable oils. Olefin metathesis is a reaction that involves the redistribution of the alkene bonds in a molecule. This process can lead to the synthesis of a variety of platform chemicals with potential industrial applications .
Lipase-Mediated Synthesis of Phenolic Acid Esters
“4-Methoxybut-2-enoic acid methyl ester” can be used in the lipase-mediated synthesis of phenolic acid esters. This is a green and economical alternative to current chemical methods. For example, octyl methoxycinnamate, an important UVB-absorbing compound, was synthesized by the esterification of p -methoxycinnamic acid with 2-ethyl hexanol using Rhizopus oryzae lipase .
Safety and Hazards
The safety data for 4-Methoxybut-2-enoic acid methyl ester indicates that it has hazard symbols GHS02 and GHS07 . The hazard statements include H226 (flammable liquid and vapor), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
methyl (E)-4-methoxybut-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-8-5-3-4-6(7)9-2/h3-4H,5H2,1-2H3/b4-3+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMXSTMJTPSFRNI-ONEGZZNKSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC=CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC/C=C/C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxybut-2-enoic acid methyl ester | |
CAS RN |
13168-99-5 |
Source
|
| Record name | methyl (2E)-4-methoxybut-2-enoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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